Cas no 373596-08-8 (6,13-Bis(triisopropylsilylethynyl)pentacene)

• Product Name: 6,13-Bis(triisopropylsilylethynyl)pentacene
• CAS No: 373596-08-8
• Molecular Formula: C₄₄H₅₄Si₂
• Molecular Weight: 639.0706
• MDL: MFCD15143658
• CID: 1023973
• PubChem ID: 329763361

6,13-Bis(triisopropylsilylethynyl)pentacene Properties

Names and Identifiers

• 6,13-Bis((triisopropylsilyl)ethynyl)pentacene
• 6,13-Bis(triisopropylsilylethynyl)pentacene (This product is unavailable in the U.S.)
• 6,13-Bis(Triisopropylsilylethynyl)Pentacene
• TIPS-pentacene
• 6,13-bis[2-[tris(1-methylethyl)silyl]ethynyl]Pentacene
• 6,13-Bis(triisopropylsilylethynyl)pentacene (This product is unavailable for selling domestically in U.S.)
• TIPS Pentacene,This product is unavailable
• tri(propan-2-yl)-[2-[13-[2-tri(propan-2-yl)silylethynyl]pentacen-6-yl]ethynyl]silane
• TIPS Pentacene (This product is unavailable in the U.S.)
• TIPS Pentacene
• C44H54Si2
• FMZQNTNMBORAJM-UHFFFAOYSA-N
• 4762AB
• AK101940
• B3562
• 6,13-bis(triisopropylsilylethynyl) pentacene
• Silane, (6,13-pentacenediyldi-2,1-ethynediyl)bis[tris(1-methylethyl)-

• MDL： MFCD15143658
• InChIKey： FMZQNTNMBORAJM-UHFFFAOYSA-N
• Inchi： 1S/C44H54Si2/c1-29(2)45(30(3)4,31(5)6)23-21-39-41-25-35-17-13-15-19-37(35)27-43(41)40(22-24-46(32(7)8,33(9)10)34(11)12)44-28-38-20-16-14-18-36(38)26-42(39)44/h13-20,25-34H,1-12H3
• SMILES： [Si](C#CC1C2=C([H])C3=C([H])C([H])=C([H])C([H])=C3C([H])=C2C(=C2C([H])=C3C([H])=C([H])C([H])=C([H])C3=C([H])C=12)C#C[Si](C([H])(C([H])([H])[H])C([H])([H])[H])(C([H])(C([H])([H])[H])C([H])([H])[H])C([H])(C([H])([H])[H])C([H])([H])[H])(C([H])(C([H])([H])[H])C([H])([H])[H])(C([H])(C([H])([H])[H])C([H])([H])[H])C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 638.376405g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 10
• Monoisotopic Mass: 638.376405g/mol
• Monoisotopic Mass: 638.376405g/mol
• Topological Polar Surface Area: 0Ų
• Heavy Atom Count: 46
• Complexity: 986
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 13.43840
• PSA: 0.00000
• Melting Point: 221°C(lit.)
• Solubility: acetone: soluble0.16 wt. % at 23°C(lit.)
• λmax: 643(CH2Cl2)(lit.)
• Density: 1.104 g/cm3 at 25 °C

Related Categories

• Material Chemicals Electrical Materials
• Material Chemicals Electrical Materials Biosensor Materials
• Other Chemical Reagents Organic Metal Reagents
• Solvents and Organic Chemicals Organic Compounds Benzenoids Pentacenes